Cas no 1228561-35-0 ((2r)-2-(2,3-Dichlorophenyl)pyrrolidine)

• Product Name: (2r)-2-(2,3-Dichlorophenyl)pyrrolidine
• CAS No: 1228561-35-0
• MF: C₁₀H₁₁Cl₂N
• MW: 216.107040643692
• CID: 4563973
• Update Time: 2025-11-06

(2r)-2-(2,3-Dichlorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (R)-2-(2,3-dichlorophenyl)pyrrolidine
• (2r)-2-(2,3-dichlorophenyl)pyrrolidine
• Y11178
• (2r)-2-(2,3-Dichlorophenyl)pyrrolidine

• Inchi： 1S/C10H11Cl2N/c11-8-4-1-3-7(10(8)12)9-5-2-6-13-9/h1,3-4,9,13H,2,5-6H2/t9-/m1/s1
• InChI Key： HZVTWBMAMRYGPD-SECBINFHSA-N
• SMILES： ClC1C(=CC=CC=1[C@H]1CCCN1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 3.1
• Topological Polar Surface Area: 12

Additional information on (2r)-2-(2,3-Dichlorophenyl)pyrrolidine

Compound Introduction: (2R)-2-(2,3-Dichlorophenyl)pyrrolidine (CAS No. 1228561-35-0)

(2R)-2-(2,3-Dichlorophenyl)pyrrolidine, with the CAS number 1228561-35-0, is a significant compound in the field of pharmaceutical chemistry. This chiral pyrrolidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a pyrrolidine core substituted with a 2,3-dichlorophenyl group, which contributes to its distinct chemical behavior and reactivity.

The synthesis of (2R)-2-(2,3-Dichlorophenyl)pyrrolidine involves meticulous stereocontrol to achieve the desired (R)-configuration. This process often requires advanced catalytic methods and chiral auxiliaries to ensure high enantioselectivity. The presence of the 2,3-dichlorophenyl moiety enhances the compound's interaction with biological targets, making it a valuable scaffold for medicinal chemists.

In recent years, research on this compound has expanded significantly, particularly in the context of developing novel therapeutic agents. The pyrrolidine ring is a common motif in bioactive molecules, known for its ability to mimic natural amino acid structures and interact with various biological receptors. The dichlorophenyl group further modulates these interactions, providing a tunable pharmacophore for drug design.

One of the most compelling aspects of (2R)-2-(2,3-Dichlorophenyl)pyrrolidine is its potential in the development of central nervous system (CNS) drugs. Studies have shown that pyrrolidine derivatives can exhibit potent activity against neurological disorders by modulating neurotransmitter systems. The specific substitution pattern in this compound may enhance its ability to cross the blood-brain barrier, a critical factor for effective CNS drug delivery.

The compound's utility extends beyond CNS applications. Researchers are exploring its potential in antiviral and anticancer therapies. The dichlorophenyl group has been shown to interfere with viral replication mechanisms and inhibit the growth of certain cancer cell lines. These findings suggest that further investigation into the pharmacological properties of (2R)-2-(2,3-Dichlorophenyl)pyrrolidine could yield novel treatments for these conditions.

Advances in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its binding affinity and interactions with biological targets. These simulations have helped researchers optimize its structure for improved efficacy and reduced side effects.

The synthetic pathways for producing (2R)-2-(2,3-Dichlorophenyl)pyrrolidine continue to evolve, incorporating greener and more efficient methodologies. Recent developments in asymmetric synthesis have enabled higher yields and purities, making it more feasible for large-scale production. These advancements are essential for translating laboratory discoveries into viable therapeutic options.

The safety profile of this compound is another area of active investigation. While preliminary studies suggest it exhibits moderate toxicity at high doses, further research is needed to fully assess its potential risks. Comprehensive toxicological studies are underway to determine safe exposure levels and potential long-term effects.

In conclusion, (2R)-2-(2,3-Dichlorophenyl)pyrrolidine (CAS No. 1228561-35-0) represents a promising candidate for pharmaceutical development. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers seeking to develop new drugs for neurological disorders, antiviral infections, and cancer treatments. As our understanding of its properties continues to grow, so too will its potential applications in medicine.